3-(4-Benzylcyclohexyl)-1-(7-methoxy-3,5-dihydro-2H-1,4-benzothiazepin-4-yl)propan-1-one
3-(4-Benzylcyclohexyl)-1-(7-methoxy-3,5-dihydro-2H-1,4-benzothiazepin-4-yl)propan-1-one
Brand Name:
Vulcanchem
CAS No.:
1026399-42-7
VCID:
VC0131919
InChI:
InChI=1S/C26H33NO2S/c1-29-24-12-13-25-23(18-24)19-27(15-16-30-25)26(28)14-11-20-7-9-22(10-8-20)17-21-5-3-2-4-6-21/h2-6,12-13,18,20,22H,7-11,14-17,19H2,1H3
SMILES:
COC1=CC2=C(C=C1)SCCN(C2)C(=O)CCC3CCC(CC3)CC4=CC=CC=C4
Molecular Formula:
C26H33NO2S
Molecular Weight:
423.6 g/mol
3-(4-Benzylcyclohexyl)-1-(7-methoxy-3,5-dihydro-2H-1,4-benzothiazepin-4-yl)propan-1-one
CAS No.: 1026399-42-7
Reference Standards
VCID: VC0131919
Molecular Formula: C26H33NO2S
Molecular Weight: 423.6 g/mol
| CAS No. | 1026399-42-7 |
|---|---|
| Product Name | 3-(4-Benzylcyclohexyl)-1-(7-methoxy-3,5-dihydro-2H-1,4-benzothiazepin-4-yl)propan-1-one |
| Molecular Formula | C26H33NO2S |
| Molecular Weight | 423.6 g/mol |
| IUPAC Name | 3-(4-benzylcyclohexyl)-1-(7-methoxy-3,5-dihydro-2H-1,4-benzothiazepin-4-yl)propan-1-one |
| Standard InChI | InChI=1S/C26H33NO2S/c1-29-24-12-13-25-23(18-24)19-27(15-16-30-25)26(28)14-11-20-7-9-22(10-8-20)17-21-5-3-2-4-6-21/h2-6,12-13,18,20,22H,7-11,14-17,19H2,1H3 |
| Standard InChIKey | WERARKTYJZLEHX-UHFFFAOYSA-N |
| SMILES | COC1=CC2=C(C=C1)SCCN(C2)C(=O)CCC3CCC(CC3)CC4=CC=CC=C4 |
| Canonical SMILES | COC1=CC2=C(C=C1)SCCN(C2)C(=O)CCC3CCC(CC3)CC4=CC=CC=C4 |
| Synonyms | 1-(2,3-Dihydro-7-methoxy-1,4-benzothiazepin-4(5H)-yl)-3-[4-(phenylmethyl)cyclohexyl]-1-propanone; JTV-519; |
| PubChem Compound | 11258777 |
| Last Modified | Nov 11 2021 |
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